Cas no 2138149-30-9 (Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester)

Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester is a specialized organic compound with potential applications in synthetic chemistry and pharmaceutical research. Its structure features a carbamate group linked to a trimethyl-substituted oxohexyl chain and a benzyl ester moiety, offering versatility in reactivity. The compound may serve as an intermediate in the synthesis of more complex molecules, leveraging its functional groups for selective transformations. Its stability under controlled conditions and well-defined molecular architecture make it suitable for precise chemical modifications. Researchers may explore its utility in developing bioactive compounds or fine-tuning reaction pathways, benefiting from its distinct structural features.
Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester structure
2138149-30-9 structure
Product Name:Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester
CAS No:2138149-30-9
MF:C17H25NO3
MW:291.385305166245
CID:5294277
Update Time:2025-10-29

Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester
    • Inchi: 1S/C17H25NO3/c1-13(2)17(3,4)10-15(19)11-18-16(20)21-12-14-8-6-5-7-9-14/h5-9,13H,10-12H2,1-4H3,(H,18,20)
    • InChI Key: RUHIPQJTZBLUJQ-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)NCC(=O)CC(C)(C)C(C)C

Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-799318-0.05g
benzyl N-(4,4,5-trimethyl-2-oxohexyl)carbamate
2138149-30-9 95.0%
0.05g
$948.0 2025-02-21
Enamine
EN300-799318-0.1g
benzyl N-(4,4,5-trimethyl-2-oxohexyl)carbamate
2138149-30-9 95.0%
0.1g
$993.0 2025-02-21
Enamine
EN300-799318-0.25g
benzyl N-(4,4,5-trimethyl-2-oxohexyl)carbamate
2138149-30-9 95.0%
0.25g
$1038.0 2025-02-21
Enamine
EN300-799318-0.5g
benzyl N-(4,4,5-trimethyl-2-oxohexyl)carbamate
2138149-30-9 95.0%
0.5g
$1084.0 2025-02-21
Enamine
EN300-799318-1.0g
benzyl N-(4,4,5-trimethyl-2-oxohexyl)carbamate
2138149-30-9 95.0%
1.0g
$1129.0 2025-02-21
Enamine
EN300-799318-2.5g
benzyl N-(4,4,5-trimethyl-2-oxohexyl)carbamate
2138149-30-9 95.0%
2.5g
$2211.0 2025-02-21
Enamine
EN300-799318-5.0g
benzyl N-(4,4,5-trimethyl-2-oxohexyl)carbamate
2138149-30-9 95.0%
5.0g
$3273.0 2025-02-21
Enamine
EN300-799318-10.0g
benzyl N-(4,4,5-trimethyl-2-oxohexyl)carbamate
2138149-30-9 95.0%
10.0g
$4852.0 2025-02-21

Additional information on Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester

Research Briefing on Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester (CAS: 2138149-30-9)

Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester (CAS: 2138149-30-9) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique carbamate and oxohexyl functional groups, has shown potential in various pharmacological applications, including enzyme inhibition and drug delivery systems. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to achieve high yields and purity, which is critical for its application in drug development. The compound's structural features, including the phenylmethyl ester moiety, contribute to its stability and bioavailability, making it a promising candidate for further investigation.

In terms of biological activity, preliminary in vitro studies have demonstrated that Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, with ongoing research exploring its mechanism of action and selectivity. Additionally, the compound's ability to penetrate cell membranes has been investigated, revealing its suitability for targeted drug delivery systems.

Further research has explored the therapeutic potential of Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester in treating neurodegenerative diseases. Its interaction with key proteins implicated in neurodegeneration has been studied, with promising results indicating its neuroprotective properties. However, more extensive in vivo studies are required to validate these findings and assess the compound's safety profile.

In conclusion, Carbamic acid, N-(4,4,5-trimethyl-2-oxohexyl)-, phenylmethyl ester (CAS: 2138149-30-9) represents a versatile compound with significant potential in medicinal chemistry. Its synthetic accessibility, biological activity, and therapeutic applications make it a subject of ongoing research. Future studies should focus on elucidating its pharmacological mechanisms and optimizing its efficacy for clinical use.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.